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Compound of Interest

Compound Name: N-Despropyl Gamithromycin

CAS No.: 145388-07-4

Cat. No.: B601495

Get Quote

Technical Whitepaper: Structural and Functional Analysis of Gamithromycin and its Primary

Metabolite N-Despropyl Gamithromycin

Executive Summary
Gamithromycin (Zactran®) represents a distinct evolution in the azalide subclass of macrolide

antibiotics. Its efficacy in treating Bovine Respiratory Disease (BRD) is functionally linked to its

unique 7a-position alkylation—specifically, a propyl group attached to the nitrogen of the 15-

membered lactone ring.

This guide analyzes the critical divergence between the parent drug (Gamithromycin) and its

primary dealkylated metabolite/degradation product, N-Despropyl Gamithromycin. While the

parent molecule exhibits exceptional pharmacokinetics (PK) characterized by rapid absorption

and prolonged lung tissue residence, the removal of the propyl moiety significantly alters the

molecule's lipophilicity, basicity, and antimicrobial potency. Accurate discrimination between

these two species is critical for residue depletion studies and stability-indicating assays.
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The defining structural feature of Gamithromycin is the alkylation of the 7a-nitrogen in the

azalide ring. Most first-generation azalides possess a methyl group here; Gamithromycin

possesses a propyl group. This extension increases lipophilicity, facilitating rapid transport

across the pulmonary epithelial barrier.

Comparative Chemical Identity

Feature Gamithromycin (Parent)
N-Despropyl
Gamithromycin
(Metabolite)

CAS Registry 145435-72-9 145414-17-1 (Ref. Std.)

Molecular Formula

Molecular Weight 777.04 g/mol ~735.0 g/mol

Functional Change Tertiary Amine (at 7a-N) Secondary Amine (at 7a-N)

Lipophilicity (LogP)
High (facilitates lung

accumulation)
Reduced (increased polarity)

Key Structural Loss
Propyl group (

)

Replaced by Hydrogen (

)

Note on Nomenclature: In regulatory and stability contexts, "N-Despropyl Gamithromycin"

refers to the removal of the propyl chain from the 7a-position. Depending on pH and solvent

conditions, this secondary amine can undergo further intramolecular cyclization (e.g., forming a

10,13-imino ether), but for metabolic profiling, the open-ring dealkylated form is the primary

target.
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The transition from Gamithromycin to N-Despropyl Gamithromycin is not merely a loss of

mass; it is a functional shift in the molecule's behavior.

Basicity Shift: The 7a-nitrogen changes from a tertiary amine to a secondary amine.

Secondary amines are generally more reactive and have different pKa values, potentially

affecting the molecule's lysosomal trapping mechanism (the "ion trap" effect crucial for

macrolide accumulation in phagocytes).

Lipophilicity Drop: The loss of the three-carbon propyl chain reduces the hydrophobic surface

area. This likely correlates with a faster washout from lipid-rich tissues (lung) compared to

the parent drug.

Metabolic Significance: N-dealkylation is a classic Phase I metabolic pathway mediated by

hepatic Cytochrome P450 (CYP) enzymes.[1] While biliary excretion of the unchanged

parent is the major route for Gamithromycin, the presence of the N-despropyl variant

indicates oxidative metabolism.

Analytical Methodology: LC-MS/MS Determination
Discriminating the parent from the metabolite requires precise mass spectrometry transitions.

Because the desosamine sugar moiety remains intact during N-dealkylation, both molecules

share common fragment ions, making chromatographic separation and precursor ion selection

critical.

Experimental Protocol: Extraction & Detection
Objective: Quantify Gamithromycin and N-Despropyl Gamithromycin in bovine plasma.

Step 1: Sample Preparation (Protein Precipitation)

Aliquot 200 µL of plasma into a 1.5 mL centrifuge tube.

Add 20 µL of Internal Standard (Gamithromycin-d3 or Tulathromycin).

Add 600 µL of Acetonitrile (ACN) containing 0.1% Formic Acid to precipitate proteins.

Vortex vigorously for 30 seconds.
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Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer supernatant to an autosampler vial. Dilute 1:1 with water if peak shape is poor due

to solvent strength.

Step 2: LC Conditions

Column: C18 Reverse Phase (e.g., Hypersil GOLD or Acquity BEH C18), 50 x 2.1 mm, 1.9

µm.

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0 adjusted with Ammonium

Hydroxide). Alkaline pH is preferred for azalides to improve peak shape and sensitivity.

Mobile Phase B: Acetonitrile.[2]

Gradient: 10% B to 90% B over 4 minutes.

Step 3: MS/MS Transitions (MRM Mode)

Analyte Precursor Ion Product Ion
(Quant)

Product Ion
(Qual)

Collision
Energy (eV)

Gamithromycin 777.5
158.2

(Desosamine)

619.4 (Loss of

Sugar)
35 / 25

N-Despropyl 735.5
158.2

(Desosamine)

577.4 (Loss of

Sugar)
35 / 25

Technical Insight: The mass shift of -42 Da (777 → 735) confirms the loss of the propyl group (

mass 43, replaced by H mass 1).
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The following diagrams illustrate the structural relationship and the analytical workflow logic.

Figure 1: Structural Degradation & Metabolic Pathway
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Click to download full resolution via product page

Caption: Figure 1 illustrates the N-dealkylation pathway where the 7a-propyl group is removed,

resulting in the secondary amine metabolite.

Figure 2: LC-MS/MS Decision Logic
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Caption: Figure 2 outlines the analytical decision tree for simultaneous quantification of parent

and metabolite.
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Regulatory & Quality Control Context
In drug development, monitoring N-Despropyl Gamithromycin is essential for two reasons:

Residue Depletion: While the parent drug is the marker residue, the presence of metabolites

can interfere with total residue calculations if not chromatographically resolved.

Stability Testing: N-Despropyl Gamithromycin is a known degradation product under stress

conditions (oxidative or acidic stress). Its appearance in the drug product (Zactran) indicates

instability.

Limit of Quantitation (LOQ): Modern LC-MS/MS methods should achieve an LOQ of 1–5 ng/mL

for both species in plasma to support pharmacokinetic modeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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